N-[4-(dimethylamino)benzyl]-1-[3-(4-ethylphenoxy)pyrazin-2-yl]piperidine-4-carboxamide

• IUPAC Name: [4-(4-bromo-3-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H21BrN4O/c1-13-11-15(6-8-18(13)22)25-19-16-7-5-14(2)24-20(16)23-12-17(19)21(27)26-9-3-4-10-26/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,23,24,25)
• InChI Key: XPGHBBFVSJSWGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC(=C(C=C3)Br)C)C(=O)N4CCCC4
• Molecular Formula: C21H21BrN4O
• Molecular Weight: 425.3 g/mol

Description

N-[4-(dimethylamino)benzyl]-1-[3-(4-ethylphenoxy)pyrazin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H21BrN4O and its molecular weight is 425.33. The purity is usually 95%.
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Scientific Research Applications

Biological Activities and Applications

• Phenothiazine Derivatives : Phenothiazines, which share structural similarities with the compound due to the presence of nitrogen and aromatic rings, have been studied for their diverse biological activities. These include antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, and other pharmacological properties. The interaction of phenothiazines with biological systems, including their ability to penetrate biological membranes, has been a subject of interest for developing new therapeutic agents (Pluta, Morak-Młodawska, & Jeleń, 2011).

• Macozinone and Tuberculosis Treatment : Research on compounds like Macozinone, a piperazine-benzothiazinone derivative, for the treatment of tuberculosis (TB) highlights the importance of nitrogen-containing heterocycles in drug development. The compound's target, decaprenylphospohoryl ribose oxidase (DprE1), is crucial for cell wall synthesis in Mycobacterium tuberculosis. This underscores the potential for similar compounds to target specific enzymes in infectious pathogens (Makarov & Mikušová, 2020).

• Functional Chemical Groups in CNS Drugs : The search for new central nervous system (CNS) acting drugs has identified functional chemical groups, including those found in piperidine derivatives, as potential lead molecules. These findings suggest the structural motifs present in the compound of interest could be relevant for synthesizing compounds with CNS activity (Saganuwan, 2017).

• Optoelectronic Materials : The integration of quinazoline and pyrimidine fragments into π-extended conjugated systems, similar to the structural elements in the compound , has been explored for creating novel optoelectronic materials. These materials are promising for applications in electronic devices, luminescent elements, and photoelectric conversion elements, demonstrating the broader applicability of such compounds beyond pharmaceuticals (Lipunova, Nosova, Charushin, & Chupakhin, 2018).